Cas no 163927-32-0 ((S)-(+)-4-(N,N-Dimethylaminosulfonyl)-7-(3-isothiocyanatopyrrolidin-1-yl)-2,1,3-benzoxadiazole)

• Product name: (S)-(+)-4-(N,N-Dimethylaminosulfonyl)-7-(3-isothiocyanatopyrrolidin-1-yl)-2,1,3-benzoxadiazole
• CAS No: 163927-32-0
• MF: C₁₃H₁₅N₅O₃S₂
• MW: 353.419899225235
• MDL: MFCD00792588
• CID: 136865
• PubChem ID: 87563186

(S)-(+)-4-(N,N-Dimethylaminosulfonyl)-7-(3-isothiocyanatopyrrolidin-1-yl)-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

• (S)-7-(3-Isothiocyanatopyrrolidin-1-yl)-N,N-dimethylbenzo[c][1,2,5]oxadiazole-4-sulfonamide
• (S)-(+)-dbd-py-ncs
• 2,1,3-Benzoxadiazole-4-sulfonamide,7-[(3S)-3-isothiocyanato-1-pyrrolidinyl]-N,N-dimethyl-
• 7-[(3S)-3-isothiocyanatopyrrolidin-1-yl]-N,N-dimethyl-2,1,3-benzoxadiazole-4-sulfonamide
• (S)-(+)-4-(N,N-Dimethylaminosulfonyl)-7-(3-isothiocyanatopyrrolidin-1-yl)-2,1,3-benzoxadiazole
• (S)-(+)-4-(N,N-Dimethylaminosulfonyl)-7-(3-isothiocyanatopyrrolidin-1-yl)benzofurazan
• (S)-DBD-PY-NCS
• labelingreagentforHPLC
• (S)-(+)-DBD-Py-NCS Dimethylaminosulfonylisothiocyanatop
• (S)-1-(7-(DIMETHYLAMINOSULFONYL)BD-4-YL)
• (S)-4-(N,N-Dimethylaminosulfonyl)-7-(3-Isothiocyanatopyrrolidino)-2,1,3-Be
• (S)-(+)-1-[7-(DIMETHYLAMINOSULFONYL)BENZOFURAZAN-4-YL]PYRROLIDIN-3-YL ISOTHIOCYANATE
• (S)-4-(N,N-DIMETHYLAMINOSULFONYL)-7-(3-ISOTHIOCYANATOPYRROLIDINO)-2,1,3-BENZOXADIAZOLE
• (s)-4-(3-isothiocyanatopyrrolidin-1-yl)-7-(N,N-dimethylaminosulfonyl)-2,1,3-benzoxadiazole
• (S)-

• MDL： MFCD00792588
• Inchi： 1S/C13H15N5O3S2/c1-17(2)23(19,20)11-4-3-10(12-13(11)16-21-15-12)18-6-5-9(7-18)14-8-22/h3-4,9H,5-7H2,1-2H3/t9-/m0/s1
• InChI Key： YMXYIIXTKUQWPC-VIFPVBQESA-N
• SMILES： S(C1=C([H])C([H])=C(C2C1=NON=2)N1C([H])([H])C([H])([H])[C@@]([H])(C1([H])[H])N=C=S)(N(C([H])([H])[H])C([H])([H])[H])(=O)=O

Computed Properties

• Exact Mass: 353.06200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Surface Charge: 0
• Topological Polar Surface Area: 132
• Tautomer Count: nothing

Experimental Properties

• Melting Point: 157.0 to 161.0 deg-C
• PSA: 132.37000
• LogP: 2.30040

(S)-(+)-4-(N,N-Dimethylaminosulfonyl)-7-(3-isothiocyanatopyrrolidin-1-yl)-2,1,3-benzoxadiazole Security Information

• WGK Germany：3
• Storage Condition：0-10°C

(S)-(+)-4-(N,N-Dimethylaminosulfonyl)-7-(3-isothiocyanatopyrrolidin-1-yl)-2,1,3-benzoxadiazole Customs Data

• HS CODE：2935009090
• Customs Data：

  China Customs Code:

  2935009090

  Overview:

  2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%